Cas no 36043-80-8 ((3beta,5alpha)-cholestan-3-yl carbonochloridate)

• Product Name: (3beta,5alpha)-cholestan-3-yl carbonochloridate
• CAS No: 36043-80-8
• MF: C₂₈H₄₇ClO₂
• MW: 451.124588251114
• CID: 1474282
• PubChem ID: 118271
• Update Time: 2025-04-20

(3beta,5alpha)-cholestan-3-yl carbonochloridate Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha)-cholestan-3-yl carbonochloridate
• carbonochloridic acid, (3beta,5alpha)-cholestan-3-yl ester
• Cholestan-3-ol, carbonochloridate, (3beta,5alpha)-
• Chloridocarbonic acid 5α-cholestan-3β-yl ester
• Cholestan-3-yl carbonochloridate
• Cholestan-3-ol, carbonochloridate, (3.beta.,5.alpha.)-
• SCHEMBL14365868
• DTXSID70957451
• 36043-80-8

• Inchi： 1S/C28H47ClO2/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(31-26(29)30)13-15-27(20,4)25(22)14-16-28(23,24)5/h18-25H,6-17H2,1-5H3/t19-,20+,21+,22+,23-,24+,25+,27+,28-/m1/s1
• InChI Key： MZPORZAJWGKMGX-AYPRRHFASA-N
• SMILES： ClC(=O)O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 450.32671
• Monoisotopic Mass: 450.326458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 11

Experimental Properties

• Density: 1.04
• Boiling Point: 496.7°C at 760 mmHg
• Flash Point: 193.3°C
• Refractive Index: 1.514
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives